Cas no 108437-48-5 (1,4-Diazabicyclo[3.2.1]octan-2-one(9CI))
108437-48-5 structure
Product Name:1,4-Diazabicyclo[3.2.1]octan-2-one(9CI)
CAS No:108437-48-5
MF:C6H10N2O
MW:126.156401157379
CID:128026
PubChem ID:45092771
Update Time:2025-04-18
1,4-Diazabicyclo[3.2.1]octan-2-one(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Diazabicyclo[3.2.1]octan-2-one(9CI)
- 1,4-diazabicyclo[3.2.1]octan-2-one
- 108437-48-5
- DTXSID00667096
-
- Inchi: 1S/C6H10N2O/c9-6-3-7-5-1-2-8(6)4-5/h5,7H,1-4H2
- InChI Key: HTVCWCDVMNENKS-UHFFFAOYSA-N
- SMILES: O=C1CNC2CCN1C2
Computed Properties
- Exact Mass: 126.0794
- Monoisotopic Mass: 126.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 146
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.3A^2
- XLogP3: -0.7
Experimental Properties
- PSA: 32.34
1,4-Diazabicyclo[3.2.1]octan-2-one(9CI) Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
108437-48-5 (1,4-Diazabicyclo[3.2.1]octan-2-one(9CI)) Related Products
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